Cas no 1131-83-5 (Benzamide, N-(2-cyanoethyl)-)

• Product Name: Benzamide, N-(2-cyanoethyl)-
• CAS No: 1131-83-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 237396
• PubChem ID: 284729
• Update Time: 2025-04-19

Benzamide, N-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-cyanoethyl)-
• N-(2-cyanoethyl)benzamide
• 3-(Benzoylamino)propansaeurenitril
• 3-(benzoylamino)propionitrile
• 3-(N-benzoylamino)propionitrile
• AC1L61IF
• AC1Q5P1B
• AR-1J7872
• CTK0I4290
• N-benzoyl-aminoethylcyanide
• NSC140908
• SureCN3455667
• SCHEMBL3455667
• AKOS008980726
• NSC-140908
• 1131-83-5
• DTXSID90301073
• GHZZJXFHIHMNSY-UHFFFAOYSA-N

• Inchi： 1S/C10H10N2O/c11-7-4-8-12-10(13)9-5-2-1-3-6-9/h1-3,5-6H,4,8H2,(H,12,13)
• InChI Key： GHZZJXFHIHMNSY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCC#N

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 434.9°Cat760mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.54
• PSA: 52.89
• LogP: 1.72098

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides